BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Anorthite
Geobarometry in Metamorphic Petrology

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anorthite

Cat. No.: B1171534

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing
anorthite content in plagioclase as a geobarometer in metamorphic petrology. The primary
focus is on the widely applied Garnet-Aluminosilicate-Plagioclase-Quartz (GASP)
geobarometer.

Introduction

Geobarometry is a critical tool in metamorphic petrology for determining the pressure
conditions under which rocks have formed and equilibrated. The anorthite (CaAlz2Si20s)
component of plagioclase feldspar is a key constituent in several geobarometric formulations
due to its involvement in pressure-sensitive net transfer reactions. One of the most significant
of these is the GASP geobarometer, based on the equilibrium between garnet, an
aluminosilicate polymorph (kyanite, sillimanite, or andalusite), plagioclase, and quartz.[1] This
geobarometer is particularly useful for medium- to high-grade metapelitic rocks.[2]

The fundamental reaction for the GASP geobarometer is:
3 Anorthite (in Plagioclase) = 1 Grossular (in Garnet) + 2 Al2SiOs + 1 Quartz

An increase in pressure shifts this equilibrium to the right, favoring the denser assemblage of
grossular, aluminosilicate, and quartz. Consequently, for a given temperature, the anorthite
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content of plagioclase in equilibrium with a calcium-bearing garnet can be used to quantify the
pressure of metamorphism.

Principle of the GASP Geobarometer

The GASP geobarometer is founded on the thermodynamic principle that the Gibbs free energy
change (AG) of a reaction at equilibrium is zero. The equilibrium condition is sensitive to both
temperature (T) and pressure (P). For the GASP reaction, the equilibrium constant (K) can be
expressed in terms of the activities of the grossular (grs) component in garnet and the
anorthite (an) component in plagioclase.

The relationship between pressure, temperature, and the equilibrium constant is described by
the following equation, based on the experimental work of Koziol and Newton (1988) and
formulated by Spear (1993):

P (bars) = [48357 - 150.66 * T(K) - R * T(K) * In(K)] / -6.608 + 1
Where:

e P =Pressure in bars

T = Temperature in Kelvin

R = Gas constant (8.314 J/K-mol)

K = Equilibrium constant = (agrs) / (aan)3

agrs = activity of grossular in garnet

aan = activity of anorthite in plagioclase

The activities are calculated from the mole fractions of the grossular and anorthite
components, which are determined through chemical analysis of the minerals.

Data Presentation: Quantitative Aspects of GASP
Geobarometry
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The accuracy of the GASP geobarometer is dependent on several factors, including the
calibration of the thermodynamic data and the activity models used for garnet and plagioclase.
The table below summarizes different calibrations and their key parameters.

Pressure Range Temperature Range Key Features and

Calibration/Study _ i
(kbar) (°C) Considerations

Experimental
Koziol & Newton determination of the

19-28 900 - 1250 _
(1988) end-member reaction.

[3]

Recalibration using
updated garnet and
plagioclase activity
Holdaway (2001) 1-11.4 515 - 878 models.[4] Provides
different calibrations
based on the chosen

activity models.

Empirical calibration
Wu & Cheng (2006) 1-15 430 - 895 based on natural

metapelite samples.[1]

Redetermination of
the anorthite

Koziol (2017) Recalibration 650 - 1250 breakdown reaction,
leading to improved

precision.[3]

Table 1: Summary of Key GASP Geobarometer Calibrations

The mole fractions of grossular in garnet (Xgrs) and anorthite in plagioclase (Xan) significantly
impact the precision of the pressure estimate. Low mole fractions can lead to large
uncertainties.
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Pressure )
Product (Xgrs * . Recommendati
Xgrs Xan Uncertainty (+
Xan) on
kbar)
Recommended
for reliable
>0.10 >0.30 >0.03 Lower
pressure
estimates.

Can be high (>3  Use with great

<0.10 <0.30 <0.03 _
kbar) caution.
Generally not
) recommended
<0.05 - - High )
for precise
geobarometry.

Table 2: Influence of Grossular and Anorthite Mole Fractions on Pressure Uncertainty

Experimental Protocols

The following protocols detail the necessary steps for applying the GASP geobarometer, from
sample selection to pressure calculation.

e Sample Selection:
o Choose a fresh, unweathered metamorphic rock sample.

o The rock must contain the equilibrium mineral assemblage: garnet + aluminosilicate
(kyanite, sillimanite, or andalusite) + plagioclase + quartz.

o Petrographic analysis is crucial to ensure textural equilibrium among these phases. Look
for mutual grain boundaries and the absence of reaction textures indicating disequilibrium.

e Thin Section Preparation:

o Prepare a standard petrographic thin section (30 pum thick) from the selected rock sample.
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o The thin section should be polished to a high quality (final polish with 0.25 pm diamond
paste) for electron microprobe analysis.

o Ensure the surface is flat and free of scratches and pits.

Carbon Coating:

o Coat the polished thin section with a thin, uniform layer of carbon to ensure electrical
conductivity under the electron beam. The coating thickness should be approximately 20-
30 nm.

Instrumentation:

o Use a wavelength-dispersive electron probe microanalyzer (EPMA) for quantitative
chemical analysis.

Analytical Conditions:

o

Accelerating Voltage: 15 kV
o Beam Current: 15-20 nA

o Beam Diameter: A focused beam (1-2 um) is typically used for analyzing garnet. For
plagioclase, a slightly defocused beam (5-10 um) may be necessary to minimize sodium
loss.

o Counting Times: Use appropriate peak and background counting times to achieve good
analytical precision (e.g., 20-40 seconds on peak and half that time on backgrounds for
major elements).

Standardization:

o Calibrate the instrument using well-characterized natural and synthetic mineral standards.
For example, use standard silicate and oxide minerals for the elements of interest (Si, Al,
Fe, Mg, Mn, Ca, Na, K, Ti).

Analysis of Garnet and Plagioclase:
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o Analyze multiple points on several garnet and plagioclase grains that are in textural
equilibrium (i.e., in close proximity or in contact).

o For zoned minerals, analyze the core and rim compositions separately to investigate the
pressure-temperature path of the rock. For peak metamorphic conditions, rim
compositions of garnet and adjacent plagioclase are often used.

o Analyze for all major elements:
» Garnet: SiOz, Al203, FeO, MgO, MnO, CaO
» Plagioclase: SiOz, Alz03, Ca0O, Naz0, K20
e Mineral Formula Calculation:

o From the oxide weight percentages obtained from EPMA, calculate the mineral formulae
for garnet (based on 12 oxygens) and plagioclase (based on 8 oxygens).

» Calculation of Mole Fractions:
o Garnet (Xgrs): Xgrs = Ca/ (Ca + Fe + Mg + Mn)
o Plagioclase (Xan): Xan = Ca/ (Ca + Na + K)
e Activity Calculation:
o For a simple ideal solution model, the activity (a) is equal to the mole fraction (X).

o For more accurate results, use non-ideal solid solution models for garnet and plagioclase.
Several activity models exist (e.g., Hodges and Spear, 1982; Fuhrman and Lindsley, 1988;
Holdaway, 2000). The choice of activity model will influence the calculated pressure.[4]

o agrs =ygrs * Xgrs
o aan =yan * Xan

» Where y is the activity coefficient.
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o Temperature Estimation:

o The GASP geobarometer is temperature-dependent. An independent temperature
estimate is required.

o Use a suitable geothermometer, such as the Garnet-Biotite (Grt-Bt) Fe-Mg exchange
thermometer, if biotite is also present in the rock.

e Pressure Calculation:

o Use the chosen calibration of the GASP geobarometer equation (see Section 2) to
calculate the pressure.

o This can be done using a spreadsheet or specialized software (e.g., THERMOCALC,
Perple_X).

e Uncertainty Analysis:

o Propagate the analytical uncertainties from the EPMA measurements through the
pressure calculation to estimate the uncertainty in the final pressure value.

o Consider the uncertainties associated with the geothermometer and the chosen activity
models.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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